Cas no 223718-42-1 (3-amino-7-hydroxy-8-methyl-2H-chromen-2-one)

• Product Name: 3-amino-7-hydroxy-8-methyl-2H-chromen-2-one
• CAS No: 223718-42-1
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 4524398
• PubChem ID: 10797776
• Update Time: 2025-07-15

3-amino-7-hydroxy-8-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-7-hydroxy-8-methyl-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 3-amino-7-hydroxy-8-methyl-
• CS-0435964
• 223718-42-1
• SCHEMBL6933533

• Inchi： 1S/C10H9NO3/c1-5-8(12)3-2-6-4-7(11)10(13)14-9(5)6/h2-4,12H,11H2,1H3
• InChI Key： ZWWGCTBTNZWIBU-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C(O)=CC=C2C=C1N

Computed Properties

• Exact Mass: 191.058243149Da
• Monoisotopic Mass: 191.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-amino-7-hydroxy-8-methyl-2H-chromen-2-one

Introduction to 3-amino-7-hydroxy-8-methyl-2H-chromen-2-one (CAS No. 223718-42-1)

3-amino-7-hydroxy-8-methyl-2H-chromen-2-one, identified by its CAS number 223718-42-1, is a heterocyclic compound belonging to the chromenone family. This molecule has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. Chromenones, particularly those with amino and hydroxyl substituents, are known for their role in various pharmacological applications, including antioxidant, anti-inflammatory, and antimicrobial properties.

The structural motif of 3-amino-7-hydroxy-8-methyl-2H-chromen-2-one consists of a chromenone core substituted with an amino group at the 3-position, a hydroxyl group at the 7-position, and a methyl group at the 8-position. This specific arrangement of functional groups imparts unique chemical reactivity and biological significance. The presence of both electron-donating (amino) and electron-withdrawing (hydroxyl) groups allows for diverse interactions with biological targets, making this compound a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-amino-7-hydroxy-8-methyl-2H-chromen-2-one and biological macromolecules. Studies have demonstrated that the amino and hydroxyl groups can form hydrogen bonds with key residues in enzymes and receptors, potentially modulating their activity. This has opened up new avenues for designing molecules with enhanced binding affinity and selectivity.

In addition to its pharmacological potential, 3-amino-7-hydroxy-8-methyl-2H-chromen-2-one has been explored for its role in chemical synthesis. The chromenone scaffold serves as a versatile intermediate in the preparation of more complex molecules, including natural products and synthetic analogs. The reactivity of the amino group allows for further functionalization via coupling reactions, such as amide or urea bond formation, while the hydroxyl group can participate in etherification or esterification reactions. These properties make 3-amino-7-hydroxy-8-methyl-2H-chromen-2-one a valuable building block in organic synthesis.

One of the most compelling aspects of 3-amino-7-hydroxy-8-methyl-2H-chromen-2-one is its potential as an antioxidant agent. Oxidative stress is implicated in numerous pathological conditions, including aging, neurodegenerative diseases, and cardiovascular disorders. The chromenone core is known to exhibit antioxidant activity by scavenging reactive oxygen species (ROS) and inhibiting lipid peroxidation. The presence of both amino and hydroxyl groups enhances its ability to donate electrons, making it an effective radical scavenger. Preliminary studies have shown that derivatives of this compound can protect cells from oxidative damage induced by exogenous stressors.

Another area of interest is the anti-inflammatory potential of 3-amino-7-hydroxy-8-methyl-2H-chromen-2-one. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. Research has indicated that chromenones can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of 3-amino-7-hydroxy-8-methyl-2H-chromen-2-one, particularly the amino group at the 3-position, may contribute to its ability to interfere with pro-inflammatory signaling cascades. Further investigation is warranted to elucidate its exact mechanism of action in inflammatory contexts.

The antimicrobial properties of 3-amino-7-hydroxy-8-methyl-2H-chromen-2-one have also been explored. Antibiotic resistance poses a significant global health challenge, necessitating the discovery of novel antimicrobial agents. Chromenones have shown efficacy against various bacterial and fungal strains due to their ability to disrupt cell wall synthesis or interfere with metabolic pathways. The combination of an amino group and a hydroxyl group in 3-amino-7-hydroxy-8-methyl-2H-chromen-2-one may enhance its antimicrobial activity by facilitating interactions with microbial targets. Preliminary screening assays have suggested promising results against certain resistant strains.

In conclusion, 3-amino-7-hydroxy-octomethylchromeno[2;3-b]pyranone (CAS No. 22371842) represents a structurally intriguing compound with multifaceted biological activities. Its potential as an antioxidant, anti-inflammatory agent, and antimicrobial agent makes it a compelling subject for further research. The versatility of its chemical framework also positions it as a valuable intermediate in synthetic chemistry applications. As our understanding of molecular interactions continues to evolve, compounds like 3-amino-octomethylchromeno[23b]pyranone will undoubtedly play a crucial role in advancing therapeutic strategies across multiple disciplines.